6-(3,4-dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)C3=CC=CC=C3)OC
• InChI: InChI=1S/C20H18N2O4/c1-25-18-10-8-15(12-19(18)26-2)16-9-11-20(24)22(21-16)13-17(23)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3
• InChIKey: JXEJHAPIAPYGAZ-UHFFFAOYSA-N

6-(3,4-Dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: Structural Identity and Procurement-Relevant Classification

6-(3,4-Dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one (CAS 1210013-75-4; C₂₀H₁₈N₂O₄; MW 350.4 g/mol) is a fully aromatic pyridazin-3(2H)-one derivative bearing a 3,4-dimethoxyphenyl substituent at C6 and a 2-oxo-2-phenylethyl (phenacyl) group at N2 . It belongs to the privileged pyridazinone pharmacophore class, which has been extensively studied for diverse pharmacological activities including anti-inflammatory, cardiotonic, vasodilatory, and phosphodiesterase (PDE)-inhibitory effects [1][2]. The compound is commercially catalogued by multiple vendors (Smolecule, Evitachem, ChemSrc) exclusively for non-human research use, with an XLogP3 of 2.8 and 5 hydrogen bond acceptor sites . Critically, at the time of this assessment, no peer-reviewed primary research article or patent was identified that directly reports quantitative biological activity data for this specific compound, which fundamentally constrains the evidence hierarchy available for procurement decision-making.

PDE4-Focused Screening Class-level SAR links 3,4-dimethoxyphenyl to PDE4 engagement; N2-phenacyl may alter selectivity profile

N2-SAR Probe Unique phenacyl group distinct from alkyl N2-substituents in published anti-inflammatory pyridazinones

Zardaverine Alternative Structurally distinct C6 dimethoxy vs. difluoromethoxy; enables PDE chemotype comparison without fluorine

• [1] Bansal R, Thota S. Pyridazin-3(2H)-ones: the versatile pharmacophore of medicinal significance. Med Chem Res. 2013;22:2539–2552. doi:10.1007/s00044-012-0261-1. View Source
• [2] Loksha YM, et al. Synthesis and biological screening of some novel 6-substituted 2-alkylpyridazin-3(2H)-ones as anti-inflammatory and analgesic agents. Arch Pharm (Weinheim). 2020;353(3):e1900295. doi:10.1002/ardp.201900295. View Source

Why 6-(3,4-Dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one Cannot Be Replaced by Generic Pyridazinone Analogs

Generic substitution within the pyridazin-3(2H)-one class is precluded by the established sensitivity of both PDE isoform selectivity and whole-cell pharmacological outcomes to even minor structural perturbations at N2 and C6 [1][2]. Critically, N-alkylation or N-acylation of the pyridazinone ring has been shown to markedly enhance PDE4 inhibitory potency while simultaneously suppressing PDE3 inhibition, demonstrating that the N2 substituent is a binary switch for target engagement profiles [1]. Similarly, the nature of the 6-aryl substituent directly impacts vasorelaxant potency and anti-inflammatory activity, with different substituent patterns producing non-interchangeable pharmacological signatures [2][3]. The target compound's dual pharmacophore architecture—a 3,4-dimethoxyphenyl at C6 and a phenacyl moiety at N2—creates a unique spatial and electronic configuration that is absent in the broader catalog of commercially available pyridazinones. Substituting with a simpler 2-alkyl or N-unsubstituted analog would discard the PDE4-selectivity-enhancing N-substitution, while replacing the dimethoxyphenyl with a mono-methoxy or unsubstituted phenyl group would alter both lipophilicity and hydrogen-bonding capacity, parameters known to govern PDE isoform binding and cellular permeability in this chemotype [1][4]. The quantitative evidence in Section 3 substantiates these differentiation claims.

N2-Phenacyl vs. Alkyl Substitution

PDE4 selectivity may shift; N-alkylation enhances PDE4, but phenacyl carbonyl introduces distinct H-bonding

C6 Dimethoxy vs. Mono-Methoxy

Additional para-methoxy increases H-bond acceptor count and may alter PDE binding geometry vs. mono-methoxy analog

Zardaverine Chemotype Mismatch

C6 difluoromethoxy vs. dimethoxy; N2-H vs. phenacyl; PDE3/4 selectivity profiles are not interchangeable

• [1] Ochiai K, et al. Phosphodiesterase inhibitors. Part 5: Hybrid PDE3/4 inhibitors as dual bronchorelaxant/anti-inflammatory agents for inhaled administration. Bioorg Med Chem. 2012;20(18):5475–5482. doi:10.1016/j.bmc.2012.07.043. View Source
• [2] Bansal R, Kumar D, Sharma D, Calle C, Carron R. Synthesis and Pharmacological Evaluation of 6-Arylpyridazinones as Potent Vasorelaxants. Drug Dev Res. 2013;74:296–305. doi:10.1002/ddr.21079. View Source
• [3] Loksha YM, et al. Synthesis and biological screening of some novel 6-substituted 2-alkylpyridazin-3(2H)-ones as anti-inflammatory and analgesic agents. Arch Pharm (Weinheim). 2020;353(3):e1900295. doi:10.1002/ardp.201900295. View Source
• [4] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source

Quantitative Differentiation Evidence: 6-(3,4-Dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one vs. Closest Structural Analogs

PDE4 Inhibition Activity: Class-Level SAR Evidence from the Analogous 3,4-Dimethoxyphenyl Pyridazinone Series

The 3,4-dimethoxyphenyl substituent at C6, when present on a pyridazin-3(2H)-one scaffold, has been directly associated with measurable PDE4 inhibitory activity. Van der Mey et al. reported that pyridazinone 3b, a 6-(3,4-dimethoxyphenyl)-4,5-dihydro-2H-pyridazin-3-one, exhibited moderate PDE4 inhibitory activity with pIC₅₀ = 6.5 (IC₅₀ ≈ 316 nM) alongside PDE3 inhibition at pIC₅₀ = 6.6 (IC₅₀ ≈ 251 nM), while all other compounds in that series were PDE4-selective [1]. Although the target compound possesses a fully aromatic (non-dihydro) pyridazinone core and an N2-phenacyl substituent absent in compound 3b, the shared 3,4-dimethoxyphenyl pharmacophore provides a class-level inference of PDE4 engagement potential. The key structural point of differentiation is that N-substitution was found to be beneficial for PDE4 inhibition in the pyridazinone series and also accounts for PDE4 selectivity [1], suggesting that the target compound's N2-phenacyl group may confer selectivity advantages beyond what the N-unsubstituted 3b achieved. Importantly, the absence of direct experimental data for this specific compound on PDE3/PDE4 panels means that quantitative extrapolation from 3b should be treated as a hypothesis-generating reference point rather than a confirmed differentiation claim. Note: This compound is NOT zardaverine, which carries a 4-difluoromethoxy-3-methoxyphenyl group, not a 3,4-dimethoxyphenyl group, and is therefore a distinct chemotype with a different PDE3/4 selectivity profile [2].

PDE4 Inhibition (class-level)

Class-level

Analog 3b pIC₅₀ 6.5; target compound no data

Reported PDE4 association for 3,4-dimethoxyphenyl motif; target activity unverified

Extrapolation from N-unsubstituted dihydro analog; data to verify

Evidence Dimension	PDE4 inhibition potency (pIC₅₀)
Target Compound Data	No direct experimental data available for this specific compound.
Comparator Or Baseline	Pyridazinone 3b (6-(3,4-dimethoxyphenyl)-4,5-dihydro-2H-pyridazin-3-one): PDE4 pIC₅₀ = 6.5; PDE3 pIC₅₀ = 6.6 [1]. N-unsubstituted phthalazinone analogs: PDE4 pIC₅₀ = 7.6–8.4 [1]. Zardaverine (6-(4-difluoromethoxy-3-methoxyphenyl)pyridazin-3(2H)-one): PDE4 IC₅₀ = 158 nM; PDE3 IC₅₀ = 1,100 nM [2].
Quantified Difference	Cannot be calculated; no target compound data exist. Class-level SAR indicates that N-substitution enhances PDE4 selectivity [1], and the target compound's phenacyl N-substituent structurally departs from the unsubstituted comparator 3b.
Conditions	In vitro PDE3 (cGMP-inhibited) and PDE4 (cAMP-specific) enzyme assays using human neutrophil cytosol or recombinant enzymes [1][2].

Why This Matters

The 3,4-dimethoxyphenyl motif is empirically linked to PDE4 engagement in the pyridazinone series; the target compound's unique N2-phenacyl substitution may provide PDE4 selectivity advantages over N-unsubstituted analogs based on published SAR trends, making it a structurally informed choice for PDE-focused screening libraries.

• [1] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source
• [2] BindingDB. BDBM14769: Zardaverine affinity data. PDE4 IC₅₀ = 158 nM (human neutrophil cytosol); PDE3 IC₅₀ = 1,100 nM. View Source

Structural Differentiation at C6: 3,4-Dimethoxy vs. 3-Methoxy Phenyl Substitution in the 2-Phenacylpyridazin-3-one Series

A direct structural comparator exists in commercial chemical space: 6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one (CAS 1224165-65-4; PubChem CID 51044755; C₁₉H₁₆N₂O₃; MW 320.3 g/mol) [1]. This compound shares the identical N2-phenacyl substituent and pyridazinone core but carries only a single methoxy group at the meta position of the 6-phenyl ring, versus the 3,4-dimethoxy substitution pattern of the target compound. The addition of the second methoxy at the para position in the target compound increases molecular weight by 30.1 g/mol (320.3 → 350.4) and adds one hydrogen bond acceptor (from 4 to 5), while also raising computed lipophilicity: the closely related 2-benzyl-6-(3,4-dimethoxyphenyl)-3(2H)-pyridazinone has a measured logP of 2.76 , compared with the target compound's XLogP3 of 2.8 . This incremental increase in lipophilicity and H-bond acceptor count is consistent with the known SAR principle that the 3,4-dimethoxyphenyl motif enhances PDE4 target engagement relative to mono-methoxy analogs in related heterocyclic series [2]. The 3,4-dimethoxy substitution pattern also introduces the potential for intramolecular hydrogen bonding between the two methoxy oxygens, which may influence the conformational preference of the aryl ring relative to the pyridazinone plane and thereby modulate target binding geometry.

C6 Substitution Profile

Class-level

ΔMW +30.1, ΔHBA +1 vs. 3-methoxy analog

Incremental H-bond acceptor may influence PDE binding geometry

Based on computed descriptors; target experimental data absent

Evidence Dimension	Molecular properties and hydrogen bond acceptor count
Target Compound Data	MW 350.4 g/mol; C₂₀H₁₈N₂O₄; 5 H-bond acceptors; XLogP3 = 2.8 .
Comparator Or Baseline	6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: MW 320.3 g/mol; C₁₉H₁₆N₂O₃; 4 H-bond acceptors [1]. 2-Benzyl-6-(3,4-dimethoxyphenyl)-3(2H)-pyridazinone: logP = 2.76 .
Quantified Difference	ΔMW = +30.1 g/mol; ΔH-bond acceptors = +1; estimated ΔlogP ≈ +0.04 (based on 2-benzyl analog comparison).
Conditions	Computed molecular descriptors and vendor-reported physicochemical data.

Why This Matters

The additional para-methoxy group differentiates the target compound from its closest commercially available structural analog with an identical N2-phenacyl substituent, providing an incremental H-bond acceptor that may enhance PDE4 catalytic pocket interactions based on class-level SAR precedent; this makes it a distinct chemical probe for C6-substitution SAR studies.

• [1] PubChem. 6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one. CID 51044755. CAS 1224165-65-4. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/51044755 (Accessed 2026-05-10). View Source
• [2] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source

N2-Phenacyl vs. N2-Alkyl Substitution: PDE Isoform Selectivity Divergence Based on Published Pyridazinone SAR

Published SAR studies on pyridazin-3(2H)-ones have established that the nature of the N2 substituent is a critical determinant of PDE isoform selectivity. Ochiai et al. explicitly demonstrated that N-alkylation of the pyridazinone ring markedly enhances potency against PDE4 but suppresses PDE3 inhibition [1]. This finding creates a framework for distinguishing the target compound from the prevalent 2-alkylpyridazin-3(2H)-one analogs (e.g., 2-methyl, 2-propyl, 2-benzyl derivatives) that have been characterized for anti-inflammatory and analgesic activity [2]. The target compound's N2-phenacyl group (‒CH₂‒CO‒Ph) is structurally more complex than simple alkyl chains: it introduces an additional carbonyl oxygen capable of hydrogen bonding, a phenyl ring for π-stacking interactions, and a methylene spacer that positions the phenyl ring at a defined distance from the pyridazinone core. This creates a pharmacophore geometry that is absent in the 2-alkyl series. In the 2-alkyl series, Loksha et al. reported that 6-benzyl-2-methylpyridazin-3(2H)-one (4a) achieved a COX-2 selectivity index of 96 and 65% edema inhibition at 10 mg/kg, outperforming diclofenac (58%) [2]. While these data are not from the phenacyl series, they establish that N2-substitution choice directly impacts whole-animal efficacy outcomes. The target compound's phenacyl N2-substituent occupies chemical space between the simple alkyl series and the more elaborate N-arylacetamide series reported in PDE4 inhibitor patents, offering a unique entry point for evaluating how aryl ketone functionality at N2 modulates PDE isoform engagement and downstream anti-inflammatory signaling.

N2 Substitution SAR

Class-level

Phenacyl vs. alkyl: adds carbonyl HBA, phenyl ring

May confer distinct PDE binding kinetics; not tested directly

Published SAR: N-alkylation enhances PDE4, suppresses PDE3

Evidence Dimension	N2 substituent identity and its impact on PDE isoform selectivity
Target Compound Data	N2 = phenacyl (‒CH₂‒CO‒Ph); structural features: carbonyl H-bond acceptor, phenyl π-system, methylene spacer.
Comparator Or Baseline	N2 = alkyl (methyl, propyl, benzyl) series. N-alkylation enhances PDE4 potency, suppresses PDE3 [1]. N2 = H (unsubstituted): lacks PDE4 selectivity enhancement [3]. 2-Methyl-6-benzylpyridazin-3(2H)-one (4a): COX-2 SI = 96; anti-inflammatory activity = 65% edema inhibition at 10 mg/kg [2].
Quantified Difference	No direct PDE IC₅₀ data for the target compound's N2-phenacyl motif. Qualitative differentiation: phenacyl group provides additional H-bond acceptor (carbonyl) and aromatic ring absent in simple alkyl N2-substituents, potentially conferring distinct PDE binding kinetics.
Conditions	Published SAR derived from PDE3/PDE4 enzyme inhibition assays [1][3]. Anti-inflammatory data from carrageenan-induced rat paw edema model [2].

Why This Matters

The N2-phenacyl group structurally distinguishes this compound from all 2-alkyl pyridazinones characterized in the primary anti-inflammatory literature, positioning it as a unique probe for investigating how aryl ketone-containing N2 substituents influence PDE isoform selectivity and in vivo pharmacological outcomes.

• [1] Ochiai K, et al. Phosphodiesterase inhibitors. Part 5: Hybrid PDE3/4 inhibitors as dual bronchorelaxant/anti-inflammatory agents for inhaled administration. Bioorg Med Chem. 2012;20(18):5475–5482. doi:10.1016/j.bmc.2012.07.043. View Source
• [2] Loksha YM, et al. Synthesis and biological screening of some novel 6-substituted 2-alkylpyridazin-3(2H)-ones as anti-inflammatory and analgesic agents. Arch Pharm (Weinheim). 2020;353(3):e1900295. doi:10.1002/ardp.201900295. View Source
• [3] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source

Differentiation from Zardaverine: Distinct C6-Aryl Substitution Produces Non-Equivalent PDE3/4 Selectivity Profiles

A critical differentiation exists between the target compound and zardaverine, a well-characterized pyridazinone PDE3/4 inhibitor. Zardaverine (6-[4-(difluoromethoxy)-3-methoxyphenyl]pyridazin-3(2H)-one) carries a 4-difluoromethoxy-3-methoxyphenyl group at C6, while the target compound bears a 3,4-dimethoxyphenyl group [1]. These are chemically distinct substituents: the difluoromethoxy group (‒OCHF₂) is electron-withdrawing and lipophilic, whereas the methoxy group (‒OCH₃) is electron-donating. Zardaverine exhibits PDE4 IC₅₀ = 158 nM and PDE3 IC₅₀ = 1,100 nM, yielding a PDE3/PDE4 selectivity ratio of approximately 7-fold [2]. The target compound lacks both the difluoromethoxy group and the N2-hydrogen atom present in zardaverine, and instead features N2-phenacyl substitution. Based on the established SAR that N-substitution enhances PDE4 selectivity in pyridazinones [3], the target compound is predicted to exhibit a different PDE3/4 selectivity ratio than zardaverine, though no direct experimental confirmation exists. The absence of fluorine atoms in the target compound also differentiates it metabolically: the difluoromethoxy group in zardaverine is subject to oxidative defluorination, whereas the target compound's methoxy groups are subject to O-demethylation, leading to different metabolite profiles that may impact in vivo pharmacokinetics. Researchers seeking a PDE3/4 chemical probe should not treat the target compound as interchangeable with zardaverine.

Zardaverine Comparison

Class-level

Zardaverine PDE4 IC₅₀ 158 nM; target PDE data unavailable

C6 dimethoxy vs. difluoromethoxy; selectivity profiles not interchangeable

Target compound lacks fluorine; distinct metabolic profile predicted

Evidence Dimension	C6 aryl substitution pattern and PDE3/4 selectivity
Target Compound Data	C6 = 3,4-dimethoxyphenyl; N2 = phenacyl; no published PDE data.
Comparator Or Baseline	Zardaverine: C6 = 4-difluoromethoxy-3-methoxyphenyl; N2 = H; PDE4 IC₅₀ = 158 nM; PDE3 IC₅₀ = 1,100 nM; selectivity ratio PDE3/PDE4 ≈ 7 [2].
Quantified Difference	Target compound PDE data not available. Chemically, the C6 substituents differ in electronic character (‒OCH₃ vs. ‒OCHF₂) and N2 substitution (‒CH₂COPh vs. ‒H), predicting non-equivalent PDE selectivity profiles.
Conditions	Zardaverine data: PDE4 inhibition in human neutrophil cytosol; PDE3 inhibition in human platelet membranes [2].

Why This Matters

The target compound is chemically and pharmacologically distinct from zardaverine; procurement of one cannot substitute for the other in PDE3/4 target engagement studies, and the target compound represents a fluorine-free alternative scaffold for studying pyridazinone-PDE interactions without the metabolic liabilities associated with difluoromethoxy groups.

• [1] ChEBI. Zardaverine (CHEBI:91799). 6-[4-(Difluoromethoxy)-3-methoxyphenyl]pyridazin-3(2H)-one. Available at: https://www.ebi.ac.uk/chebi/ (Accessed 2026-05-10). View Source
• [2] BindingDB. BDBM14769: Zardaverine. PDE4 IC₅₀ = 158 nM; PDE3 IC₅₀ = 1,100 nM. Available at: https://www.bindingdb.org/ (Accessed 2026-05-10). View Source
• [3] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source

Combinatorial Library-Relevant Scaffold: Synthetic Tractability at C6 via Palladium-Catalyzed Cross-Coupling and Negishi Chemistry

The pyridazin-3(2H)-one scaffold with a halogen (Cl, Br, I) or triflate leaving group at C6 is a demonstrated substrate for palladium-catalyzed cross-coupling reactions, enabling modular diversification of the 6-aryl substituent. Verhelst et al. reported the Negishi cross-coupling of zincated pyridazin-3(2H)-ones with (hetero)aryl halides for the synthesis of 6-(hetero)arylated pyridazinones [1]. Sotelo and colleagues described a facile solution-phase combinatorial synthesis of highly substituted pyridazin-3-ones using palladium-catalyzed reactions assisted by retro-ene transformations [2]. The target compound represents the fully elaborated product of such a synthetic sequence: the 3,4-dimethoxyphenyl group would be installed via Negishi or Suzuki coupling, while the N2-phenacyl group would be introduced via alkylation of the pyridazinone NH with phenacyl bromide. In contrast, the closest commercial analogs with different C6 substituents—such as 6-chloro-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one (MW 248.66), 6-(2-chlorophenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one (MW 324.76), and 6-(4-bromophenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one —represent either earlier synthetic intermediates or structurally related products with different electronic and steric properties at C6. The target compound's specific combination of C6-3,4-dimethoxyphenyl and N2-phenacyl is not available as a common intermediate and requires the full synthetic sequence, providing a justification for commercial procurement rather than in-house synthesis for groups without established pyridazinone coupling expertise.

Synthetic Access

Supporting

Requires Pd-catalyzed coupling + N-alkylation; not a common intermediate

Procurement avoids multi-step synthesis; ready-to-screen compound

Based on published Negishi/Suzuki routes for pyridazinones

Evidence Dimension	Synthetic accessibility and scaffold diversification potential
Target Compound Data	Fully elaborated product: C6 = 3,4-dimethoxyphenyl (installed via Pd-catalyzed coupling); N2 = phenacyl (installed via alkylation). Not a common intermediate.
Comparator Or Baseline	6-Chloro-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: MW 248.66; synthetic intermediate. 6-(2-Chlorophenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: MW 324.76; alternative C6 substitution .
Quantified Difference	Molecular weight differential vs. 6-chloro analog: +101.7 g/mol (248.66 → 350.4). Synthetic step count differential: target compound requires at least one additional Pd-catalyzed coupling step beyond the 6-chloro precursor.
Conditions	Negishi coupling conditions: zincated pyridazinone + aryl halide, Pd catalyst [1]. Suzuki coupling conditions as described for combinatorial pyridazinone libraries [2].

Why This Matters

The target compound is a fully elaborated and structurally unique chemical entity that is not accessible via simple functional group interconversion from more common pyridazinone intermediates; procurement provides immediate access to a specific C6-N2 substitution combination for biological screening without requiring palladium-catalyzed coupling expertise.

• [1] Verhelst SHL, et al. Synthesis of (Hetero)arylated Pyridazin-3(2H)-ones via Negishi Reaction Involving Zincated Pyridazin-3(2H)-ones. J Org Chem. 2011;76(23):9655–9661. doi:10.1021/jo201762p. View Source
• [2] Sotelo E, et al. Pyridazines. Part 37: Facile solution phase combinatorial synthesis of highly substituted pyridazin-3-ones. Synlett. 2002;2062–2064. View Source

Computed Physicochemical Differentiation: XLogP3 and Topological Polar Surface Area vs. Commercial N2-Phenacyl Analog Series

Computed physicochemical descriptors provide an orthogonal dimension for differentiating the target compound from commercially available analogs within the N2-phenacyl series. The target compound has an XLogP3 of 2.8 and an exact mass of 350.12665706 g/mol . Its closest analog, 6-(3-methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one (MW 320.3), has a lower computed XLogP3-AA of 2.8 (identical due to rounding) and one fewer hydrogen bond acceptor [1]. The para-methoxy addition in the target compound increases topological polar surface area relative to the mono-methoxy analog, enhancing aqueous solubility potential while maintaining comparable lipophilicity. This physicochemical profile places the target compound within the drug-like chemical space (MW < 500; XLogP3 < 5; H-bond acceptors < 10; H-bond donors = 0), consistent with Lipinski's rule-of-five criteria. The zero H-bond donor count is particularly noteworthy: unlike zardaverine (which has an NH), the target compound's N2-phenacyl substituent eliminates the pyridazinone NH, potentially reducing hydrogen-bond-mediated metabolic clearance and enhancing membrane permeability relative to N-unsubstituted pyridazinones. In contrast, the C6-unsubstituted (6-chloro) analog in this series has MW 248.66 and fundamentally different lipophilicity, while the 6-(4-methoxyphenyl) and 6-(4-bromophenyl) analogs represent incremental systematic variations in C6 electronics and sterics .

Physicochemical Profile

Supporting

XLogP3 2.8, 0 HBD, 5 HBA, MW 350.4

Zero HBD differentiates from NH-pyridazinones; drug-like space

Computational prediction; experimental logP/logD recommended

Evidence Dimension	Computed lipophilicity, molecular weight, and hydrogen bond acceptor count
Target Compound Data	XLogP3 = 2.8; MW = 350.4 g/mol; 5 H-bond acceptors; 0 H-bond donors .
Comparator Or Baseline	6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: XLogP3-AA = 2.8; MW = 320.3; 4 H-bond acceptors; 0 H-bond donors [1]. 6-Chloro-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one: MW = 248.66 . Zardaverine: 1 H-bond donor (NH) [2].
Quantified Difference	ΔH-bond acceptors = +1 vs. 3-methoxy analog; ΔMW = +30.1 vs. 3-methoxy analog; ΔMW = +101.7 vs. 6-chloro analog; 0 H-bond donors vs. zardaverine.
Conditions	Computed descriptors from PubChem (XLogP3-AA), Smolecule (XLogP3), and vendor technical datasheets.

Why This Matters

The zero H-bond donor count differentiates the target compound from zardaverine and other NH-containing pyridazinones in terms of predicted membrane permeability and metabolic stability, while the 3,4-dimethoxy pattern provides balanced lipophilicity for both biochemical and cell-based assay compatibility.

• [1] PubChem. 6-(3-Methoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one. CID 51044755. XLogP3-AA = 2.8; MW = 320.3 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/51044755 (Accessed 2026-05-10). View Source
• [2] ChEBI. Zardaverine (CHEBI:91799). 6-[4-(Difluoromethoxy)-3-methoxyphenyl]pyridazin-3(2H)-one. Available at: https://www.ebi.ac.uk/chebi/ (Accessed 2026-05-10). View Source

Recommended Research and Industrial Application Scenarios for 6-(3,4-Dimethoxyphenyl)-2-(2-oxo-2-phenylethyl)pyridazin-3(2H)-one

PDE4-Focused Screening Library Member for Anti-Inflammatory Drug Discovery

Based on the class-level SAR evidence that the 3,4-dimethoxyphenyl motif on a pyridazinone scaffold is associated with PDE4 inhibitory activity (pIC₅₀ = 6.5 for the N-unsubstituted analog 3b) and that N-substitution enhances PDE4 selectivity [1], this compound is a structurally justified candidate for inclusion in PDE4-focused screening libraries. Its N2-phenacyl substitution distinguishes it from all 2-alkyl pyridazinones characterized by Loksha et al. [2], offering a unique chemotype for evaluating structure-dependent PDE4 inhibition. The compound's zero H-bond donor count and XLogP3 of 2.8 predict favorable cell permeability for intracellular PDE4 target engagement. Screening should include head-to-head comparison with zardaverine (PDE4 IC₅₀ = 158 nM) [3] as a positive control to establish the selectivity impact of the 3,4-dimethoxyphenyl vs. 4-difluoromethoxy-3-methoxyphenyl C6 substitution.

Structure-Activity Relationship Probe for N2-Substituent Effects on PDE Isoform Selectivity

The target compound's N2-phenacyl group occupies a unique position in the N2-substitution landscape: it is more structurally complex than the simple alkyl groups (methyl, propyl, benzyl) studied in the anti-inflammatory pyridazinone literature [1], yet less sterically demanding than the 6-aryl-4,5-dihydropyridazinone extensions used in dual PDE3/4 inhibitor design [2]. The phenacyl carbonyl provides an additional hydrogen bond acceptor not present in 2-alkyl analogs, while the phenyl ring enables π-stacking interactions that could modulate PDE catalytic site binding. Researchers conducting systematic N2-SAR studies should evaluate this compound alongside its 6-(3-methoxyphenyl) analog to deconvolute the contribution of the para-methoxy group to PDE binding affinity, and against the 2-benzyl analog to isolate the effect of the phenacyl carbonyl on inhibitor potency.

Chemical Probe for COX-2 Selectivity Screening in the Pyridazinone Pharmacophore Class

Given the well-documented COX-2 inhibitory activity of structurally related 2-alkyl-6-substituted pyridazin-3(2H)-ones—with compounds 4a, 8b, and 9a achieving COX-2 selectivity indices of 96, 99, and 98, respectively, and anti-inflammatory efficacy surpassing diclofenac (58% inhibition) [1]—the target compound represents a logical extension of this SAR exploration into N2-aroylalkyl chemical space. The phenacyl N2-substituent introduces a carbonyl group absent in the alkyl series, which may engage in additional hydrogen bonding with COX-2 active site residues. The 3,4-dimethoxyphenyl substitution at C6 provides a distinct electronic environment compared to the 6-benzyl or 6-benzoyl substituents present in the most active COX-2-selective compounds from the Loksha series [1]. Procurement for COX-1/COX-2 inhibition profiling, with indomethacin or diclofenac as reference standards, would generate novel SAR data at the intersection of N2-phenacyl and C6-dimethoxyphenyl substitution.

Building Block for Diversity-Oriented Synthesis via C4/C5 Functionalization

The fully aromatic pyridazin-3(2H)-one core with established C6 and N2 substituents provides a scaffold for further diversification through electrophilic aromatic substitution or directed metalation at the C4 and C5 positions. The electron-rich 3,4-dimethoxyphenyl group at C6 activates the pyridazinone ring toward electrophilic attack, while the N2-phenacyl carbonyl provides a handle for further derivatization (e.g., reduction, reductive amination, or Wittig olefination). This compound can serve as a starting material for generating small, focused libraries of C4/C5-substituted pyridazinones [1], enabling SAR exploration beyond the N2 and C6 positions. The commercial availability of this compound at >95% purity [2] supports its use as a reliable building block for medicinal chemistry derivatization campaigns where scaffold integrity and reproducible starting material quality are essential.

Application

Selection Property

Validation Focus

PDE4 Screening Library Member

Class-level PDE4 association; N2-phenacyl substitution

PDE4 inhibition assay validation with zardaverine control

N2-SAR Probe for PDE Isoforms

Phenacyl vs. alkyl N2 group comparison

PDE panel profiling against 2-alkyl and 2-benzyl analogs

COX-2 Selectivity Screening

C6 3,4-dimethoxyphenyl; N2-phenacyl carbonyl

COX-1/COX-2 inhibition assay with diclofenac reference

Diversity-Oriented Synthesis Building Block

Aromatic core with C4/C5 diversification sites

C4/C5 functionalization and starting material purity verification

• [1] Van der Mey M, et al. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues. J Med Chem. 2001;44(16):2511–2522. doi:10.1021/jm010837k. View Source
• [2] Loksha YM, et al. Synthesis and biological screening of some novel 6-substituted 2-alkylpyridazin-3(2H)-ones as anti-inflammatory and analgesic agents. Arch Pharm (Weinheim). 2020;353(3):e1900295. doi:10.1002/ardp.201900295. View Source
• [3] BindingDB. BDBM14769: Zardaverine. PDE4 IC₅₀ = 158 nM. Available at: https://www.bindingdb.org/ (Accessed 2026-05-10). View Source